7-Desmethoxy-7-fluoro Elvitegravir
7-Desmethoxy-7-fluoro Elvitegravir
Brand Name:
Vulcanchem
CAS No.:
869893-92-5
VCID:
VC0129505
InChI:
InChI=1S/C22H20ClF2NO4/c1-11(2)19(10-27)26-9-15(22(29)30)21(28)14-7-13(17(24)8-18(14)26)6-12-4-3-5-16(23)20(12)25/h3-5,7-9,11,19,27H,6,10H2,1-2H3,(H,29,30)/t19-/m1/s1
SMILES:
CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=CC=C3)Cl)F)F)C(=O)O
Molecular Formula:
C22H20ClF2NO4
Molecular Weight:
435.852
7-Desmethoxy-7-fluoro Elvitegravir
CAS No.: 869893-92-5
Reference Standards
VCID: VC0129505
Molecular Formula: C22H20ClF2NO4
Molecular Weight: 435.852
| CAS No. | 869893-92-5 |
|---|---|
| Product Name | 7-Desmethoxy-7-fluoro Elvitegravir |
| Molecular Formula | C22H20ClF2NO4 |
| Molecular Weight | 435.852 |
| IUPAC Name | 6-[(3-chloro-2-fluorophenyl)methyl]-7-fluoro-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]-4-oxoquinoline-3-carboxylic acid |
| Standard InChI | InChI=1S/C22H20ClF2NO4/c1-11(2)19(10-27)26-9-15(22(29)30)21(28)14-7-13(17(24)8-18(14)26)6-12-4-3-5-16(23)20(12)25/h3-5,7-9,11,19,27H,6,10H2,1-2H3,(H,29,30)/t19-/m1/s1 |
| Standard InChIKey | KIMVXGKCDWQKOQ-LJQANCHMSA-N |
| SMILES | CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=CC=C3)Cl)F)F)C(=O)O |
| Synonyms | 6-(3-Chloro-2-fluorobenzyl)-7-fluoro-1-[(S)-1-hydroxymethyl-2-methylpropyl]-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid; 6-[(3-Chloro-2-fluorophenyl)methyl]-7-fluoro-1,4-dihydro-1-[(1S)-1-(hydroxymethyl)-2-methylpropyl]-4-oxo-3-quinolinecarboxylic A |
| PubChem Compound | 58801711 |
| Last Modified | Nov 11 2021 |
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